(3aR,8aS)-2-(4-(Trifluoromethyl)pyridin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole

• IUPAC Name: (3aS,8bR)-2-[4-(trifluoromethyl)pyridin-2-yl]-4,8b-dihydro-3aH-indeno[1,2-d][1,3]oxazole
• InChI: InChI=1S/C16H11F3N2O/c17-16(18,19)10-5-6-20-12(8-10)15-21-14-11-4-2-1-3-9(11)7-13(14)22-15/h1-6,8,13-14H,7H2/t13-,14+/m0/s1
• InChI Key: UPCGBBBEHMGVTE-UONOGXRCSA-N
• Canonical SMILES: C1C2C(C3=CC=CC=C31)N=C(O2)C4=NC=CC(=C4)C(F)(F)F
• Isomeric SMILES: C1[C@H]2[C@@H](C3=CC=CC=C31)N=C(O2)C4=NC=CC(=C4)C(F)(F)F
• Molecular Formula: C16H11F3N2O
• Molecular Weight: 304.27 g/mol

Description

(3aR,8aS)-2-(4-(Trifluoromethyl)pyridin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole is a useful research compound. Its molecular formula is C16H11F3N2O and its molecular weight is 304.272. The purity is usually 95%.
BenchChem offers high-quality (3aR,8aS)-2-(4-(Trifluoromethyl)pyridin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3aR,8aS)-2-(4-(Trifluoromethyl)pyridin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antifungal Applications

A study by Bai et al. (2020) focused on the design, synthesis, and evaluation of novel 1,2,4-triazole derivatives containing oxime ether and phenoxy pyridine moiety for fungicidal activities against eight phytopathogens. These compounds demonstrated moderate to high fungicidal activities, with certain derivatives showing broad-spectrum antifungal activities comparable to commercial fungicides. The work provided insights into the discovery of new fungicides, highlighting the compound's potential in addressing plant pathogen challenges (Bai et al., 2020).

Antimicrobial Applications

The synthesis and antimicrobial evaluation of novel (E)-N'-(4-(1-((3,4-Dimethoxypyridin-2-yl)methyl)-1H-1,2,3-triazol-4-yl)benzylidene)benzohydrazide derivatives were reported by Saidugari et al. (2016). These derivatives exhibited moderate antibacterial activity and very good fungal activity against a panel of bacterial and fungal pathogens. This study underscores the significance of structural modification in enhancing antimicrobial efficacy (Saidugari et al., 2016).

Anticancer Applications

Abdo and Kamel (2015) explored the anticancer activity of a series of compounds including 5-(pyridin-4-yl)-N-substituted-1,3,4-oxadiazol-2-amines, and 1,2,4-triazoles. These compounds were evaluated against six human cancer cell lines and demonstrated significant cytotoxicity, with Mannich bases showing the most potent activity. This research suggests potential therapeutic applications of these compounds in cancer treatment (Abdo & Kamel, 2015).